Cas no 953231-31-7 (N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 953231-31-7
• MF: C₁₉H₂₁F₂N₃O₂S
• MW: 393.450750112534
• CID: 6180213
• PubChem ID: 16887372
• Update Time: 2025-10-31

N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• F5016-0887
• AKOS024489635
• N-(2,5-difluorophenyl)-N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
• 953231-31-7
• N1-(2,5-difluorophenyl)-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• VU0629296-1
• N'-(2,5-difluorophenyl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide

• Inchi： 1S/C19H21F2N3O2S/c20-14-3-4-16(21)17(10-14)23-19(26)18(25)22-11-13-5-7-24(8-6-13)12-15-2-1-9-27-15/h1-4,9-10,13H,5-8,11-12H2,(H,22,25)(H,23,26)
• InChI Key： WFMDLKDLEPBUMC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CNC(C(NC2C=C(C=CC=2F)F)=O)=O)CC1

Computed Properties

• Exact Mass: 393.13225442g/mol
• Monoisotopic Mass: 393.13225442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.7Ų

Additional information on N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 953231-31-7): An Overview of a Promising Compound in Medicinal Chemistry

N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 953231-31-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and biological activity, making it a subject of extensive research and development.

The molecular structure of N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide is composed of a central ethanediamide core flanked by two distinct substituents: a 2,5-difluorophenyl group and a thiophene-containing piperidine moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, which are crucial for its potential therapeutic effects.

Recent studies have highlighted the pharmacological properties of CAS No. 953231-31-7. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are important targets for drug discovery. Research has shown that N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide can selectively interact with specific GPCRs, potentially modulating their activity and signaling pathways.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, the compound has shown promise in preclinical studies. It has been reported to exhibit neuroprotective effects by reducing oxidative stress and inflammation, which are key factors in the progression of these diseases. Additionally, the compound's ability to cross the blood-brain barrier makes it a viable candidate for further investigation in this area.

Beyond its potential in neurodegenerative diseases, CAS No. 953231-31-7 has also been explored for its anti-inflammatory properties. Inflammatory responses are involved in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The pharmacokinetic profile of N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide is another important aspect that has been investigated. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for developing it as an oral medication.

Safety and toxicity assessments are critical components of drug development. Initial toxicity studies have indicated that CAS No. 953231-31-7 exhibits low toxicity at therapeutic doses. However, further comprehensive safety evaluations are necessary to ensure its safety profile before advancing to clinical trials.

The potential applications of N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide extend beyond its direct therapeutic effects. The compound's unique structure and properties make it an attractive candidate for use as a research tool in studying GPCR biology and signaling pathways. Additionally, it may serve as a lead compound for the development of novel drugs targeting specific GPCRs or other biological targets.

In conclusion, CAS No. 953231-31-7, or N-(2,5-difluorophenyl)-N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide, represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and biological activities make it an exciting subject for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.